Cas no 14548-46-0 (4-Benzoylpyridine)

• Product Name: 4-Benzoylpyridine
• CAS No: 14548-46-0
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 49855
• PubChem ID: 26731
• Update Time: 2025-05-20

4-Benzoylpyridine Chemical and Physical Properties

Names and Identifiers

• Phenyl(pyridin-4-yl)methanone
• Phenyl 4-pyridyl ketone
• Phenyl (4 pyridyl) methanone
• 4-Benzoylpyridine
• Phenyl-4-pyridyl ketone
• ba33215
• AKOS 92859
• AKOS B022446
• Pyridine, 4-benzoyl-
• 4-pyridylphenylketone
• gamma-Benzoylpyridine
• Ba 33215
• 4-BENZOYLPYRIDINE 98%
• 4-Benzoylpyridine,98%
• Methanone, phenyl-4-pyridinyl-
• Phenyl(4-pyridinyl)methanone
• 4-Pyridyl phenyl ketone
• Ketone, phenyl 4-pyridyl
• 4-benzoyl pyridine
• .gamma.-Benzoylpyridine
• SKFLCXNDKRUHTA-UHFFFAOYSA-N
• 524YQ3O21T
• phenyl 4-pyridinyl ketone
• ChemDiv2_000073
• WLN: T6NJ DVR

• MDL： MFCD00006430
• Inchi： 1S/C12H9NO/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h1-9H
• InChI Key： SKFLCXNDKRUHTA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1C=CC=CC=1
• BRN： 0003864

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: Powder
• Density: 1.1261 (rough estimate)
• Melting Point: 70.0 to 73.0 deg-C
• Boiling Point: 130°C/1mmHg(lit.)
• Flash Point: 150 ºC
• Refractive Index: 1.5880 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 29.96000
• LogP: 2.31260
• Solubility: Soluble in ethanol and ether, slightly soluble in hot water

4-Benzoylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25-S36-S26
• RTECS：OB6402000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Benzoylpyridine

4-Benzoylpyridine: A Comprehensive Overview

4-Benzoylpyridine, also known as CAS No. 14548-46-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a benzoyl group attached at the 4-position. The combination of these two functional groups imparts distinctive chemical and physical properties to 4-Benzoylpyridine, making it a versatile molecule with potential applications in various scientific domains.

The synthesis of 4-Benzoylpyridine typically involves a Friedländer-type condensation reaction, where an o-aminobenzaldehyde derivative reacts with a suitable carbonyl compound. This method has been optimized in recent studies to enhance yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The structural integrity of 4-Benzoylpyridine has been confirmed through various spectroscopic techniques, including UV-Vis spectroscopy, IR spectroscopy, and NMR analysis.

One of the most promising applications of 4-Benzoylpyridine lies in its potential as a building block for drug discovery. Recent research has highlighted its ability to act as a scaffold for constructing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have demonstrated that derivatives of 4-Benzoylpyridine can inhibit the activity of certain enzymes associated with chronic inflammatory diseases, such as cyclooxygenase-2 (COX-2). These findings suggest that 4-Benzoylpyridine-based compounds could serve as leads for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-Benzoylpyridine has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a valuable component in the development of metal-organic frameworks (MOFs) and other porous materials. Recent advancements in this area have explored the use of 4-Benzoylpyridine-based MOFs for gas storage, catalysis, and sensing applications. These materials exhibit high surface areas and tunable pore structures, making them ideal candidates for next-generation industrial applications.

The electronic properties of 4-Benzoylpyridine have also been leveraged in the field of optoelectronics. Researchers have investigated the compound's potential as an organic semiconductor material for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Studies have shown that the incorporation of 4-Benzoylpyridine into organic electronic devices can enhance their performance by improving charge transport properties and emission efficiency.

The environmental impact of synthesizing and using 4-Benzoylpyridine has also been a topic of interest in recent studies. Efforts have been made to develop eco-friendly synthesis routes that minimize waste generation and reduce the use of hazardous solvents. For example, microwave-assisted synthesis methods have been employed to accelerate the formation of 4-Benzoylpyridine, thereby reducing reaction time and energy consumption.

In conclusion, CAS No. 14548-46-0, or 4-Benzoylpyridine, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and optoelectronics. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic research and industrial development is expected to grow further.